![molecular formula C19H26Cl3N3S B14709092 5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-3-amine;trihydrochloride CAS No. 20892-95-9](/img/structure/B14709092.png)
5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-3-amine;trihydrochloride
Description
5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzobbenzothiepin-3-amine;trihydrochloride is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of a piperazine ring, a benzothiepin core, and an amine group, making it a versatile molecule for research and industrial purposes.
Properties
CAS No. |
20892-95-9 |
|---|---|
Molecular Formula |
C19H26Cl3N3S |
Molecular Weight |
434.9 g/mol |
IUPAC Name |
5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepin-3-amine;trihydrochloride |
InChI |
InChI=1S/C19H23N3S.3ClH/c1-21-8-10-22(11-9-21)17-12-14-4-2-3-5-18(14)23-19-7-6-15(20)13-16(17)19;;;/h2-7,13,17H,8-12,20H2,1H3;3*1H |
InChI Key |
RUSWFQALOMEJMK-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCN(CC1)C2CC3=CC=CC=C3SC4=C2C=C(C=C4)N.Cl.Cl.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzobbenzothiepin-3-amine;trihydrochloride typically involves multiple steps, starting with the preparation of the benzothiepin core. This is followed by the introduction of the piperazine ring and the amine group. Common reagents used in these reactions include various halogenated compounds, amines, and catalysts to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.
Chemical Reactions Analysis
Types of Reactions
5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzobbenzothiepin-3-amine;trihydrochloride undergoes several types of chemical reactions, including:
Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.
Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.
Substitution: This reaction can replace one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may introduce new functional groups into the molecule.
Scientific Research Applications
5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzobbenzothiepin-3-amine;trihydrochloride has a wide range of scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential interactions with biological macromolecules.
Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzobbenzothiepin-3-amine;trihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- 3-(4-methylpiperazin-1-yl)aniline
- 4-(4-methylpiperazin-1-yl)butan-1-amine
- 3-(4-Methylpiperazin-1-yl)propanoic acid
Uniqueness
What sets 5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzobbenzothiepin-3-amine;trihydrochloride apart from similar compounds is its unique benzothiepin core, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.
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